Cas no 918813-36-2 (Benzonitrile, 2-[(1-methylethyl)sulfonyl]-5-nitro-)

• Product Name: Benzonitrile, 2-[(1-methylethyl)sulfonyl]-5-nitro-
• CAS No: 918813-36-2
• MF: C₁₀H₁₀N₂O₄S
• MW: 254.262401103973
• CID: 770582
• PubChem ID: 57448206
• Update Time: 2025-04-19

Benzonitrile, 2-[(1-methylethyl)sulfonyl]-5-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2-[(1-methylethyl)sulfonyl]-5-nitro-
• 5-nitro-2-propan-2-ylsulfonylbenzonitrile
• DTXSID00726551
• ONRQRVYWFAKIDR-UHFFFAOYSA-N
• SCHEMBL2539773
• 5-Nitro-2-(propane-2-sulfonyl)benzonitrile
• 2-(Isopropylsulfonyl)-5-nitrobenzonitrile
• 918813-36-2

• Inchi： 1S/C10H10N2O4S/c1-7(2)17(15,16)10-4-3-9(12(13)14)5-8(10)6-11/h3-5,7H,1-2H3
• InChI Key： ONRQRVYWFAKIDR-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1C#N)[N+](=O)[O-])(C(C)C)(=O)=O

Computed Properties

• Exact Mass: 254.03612798g/mol
• Monoisotopic Mass: 254.03612798g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 112Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes